Cas no 30459-51-9 (6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one)

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one structure
30459-51-9 structure
Product Name:6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one
CAS No:30459-51-9
MF:C9H8ClNOS
MW:213.683919906616
CID:323297
PubChem ID:268116
Update Time:2025-04-19

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one
    • 2(3H)-Benzothiazolone, 6-chloro-3-ethyl-
    • 6-chloro-3-ethyl-1,3-benzothiazol-2-one
    • AKOS022189272
    • SCHEMBL11038312
    • 6-chloro-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-one
    • NSC-108216
    • 30459-51-9
    • NSC108216
    • 6-chloro-3-ethyl-1,3-benzothiazol-2(3h)-one
    • DTXSID00296188
    • Inchi: 1S/C9H8ClNOS/c1-2-11-7-4-3-6(10)5-8(7)13-9(11)12/h3-5H,2H2,1H3
    • InChI Key: PZMDLAXMHHIXFA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(N2CC)=O

Computed Properties

  • Exact Mass: 213.00164
  • Monoisotopic Mass: 213.0015127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31

6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one Pricemore >>

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